5-(3,4-Dichlorophenoxy)-6-methoxy-4-methyl-8-nitroquinoline

• Molecular Formula: C17H12Cl2N2O4
• Molecular Weight: 379.2 g/mol
• IUPAC Name: 5-(3,4-dichlorophenoxy)-6-methoxy-4-methyl-8-nitroquinoline
• InChI: InChI=1S/C17H12Cl2N2O4/c1-9-5-6-20-16-13(21(22)23)8-14(24-2)17(15(9)16)25-10-3-4-11(18)12(19)7-10/h3-8H,1-2H3
• InChI Key: UJSHLVKSGHOLME-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C(C2=NC=C1)[N+](=O)[O-])OC)OC3=CC(=C(C=C3)Cl)Cl

Description

5-(3,4-Dichlorophenoxy)-6-methoxy-4-methyl-8-nitroquinoline is a useful research compound. Its molecular formula is C17H12Cl2N2O4 and its molecular weight is 379.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 83 g of 2-nitro-4-methoxy-5-(3,4-dichlorophenoxy)aniline hydrochloride (0.22 mole) polyphosphoric acid in 250 ml of 85% phosphoric acid was heated in a nitrogen atmosphere at 110-120° C. and 32.17 g of methyl vinyl ketone (0.46 mole) was added dropwise under vigorous stirring. After the addition was complete, the mixture was stirred and maintained at 110-120° C. for a further 4 hours. An additional 14 g of methyl vinyl ketone (0.2 mole) was added and the mixture was heated for a further 4 hours. The reaction mixture was poured into ice cold sodium hydroxide solution (pH 10-12) and left over night. The resulting precipitate was separated by filtration and dried. The solid was dissolved in chloroform and mixed with activated charcoal and filtered through a celite bed. The celite bed was washed with chloroform and the filtrate was concentrated to 400 ml under vacuum and diluted with methanol until a turbidity appeared and left overnight. The crystalline product formed was separated by decantation and crystallized from chloroform to give 8 g of pure product, 5-(3,4-dichlorophenoxy)-6-methoxy-4-methyl-8-nitroquinoline. The combined filtrates were evaporated to dryness and the residue was chromatographed over silica gel with 30% chloroform in hexane to yield a fraction from which the product which was crystallized (chloroform/methanol) to give 13 g of product.